N-(4-Hydroxy-3-oxo-2,3-dihydro-1H-inden-5-yl)acetamide

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: N-(4-hydroxy-3-oxo-1,2-dihydroinden-5-yl)acetamide
• InChI: InChI=1S/C11H11NO3/c1-6(13)12-8-4-2-7-3-5-9(14)10(7)11(8)15/h2,4,15H,3,5H2,1H3,(H,12,13)
• InChI Key: GPMWIHLVXOWFJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C2=C(CCC2=O)C=C1)O

Description

N-(4-Hydroxy-3-oxo-2,3-dihydro-1H-inden-5-yl)acetamide is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Amino-7-hydroxyindan-1-one hydrobromide (800 mg, 3.28 mmol) was suspended in tetrahydrofuran (20 mL), triethylamine (571 μL, 4.10 mmol) and acetic anhydride (387 μL, 4.10 mmol) were added, and the mixture was stirred at room temperature for 1.5 hr. To the reaction solution was added saturated aqueous sodium hydrogencarbonate solution. The mixture was extracted with ethyl acetate, washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane=60/40→100/0) to give the title compound (481 mg, yield 71%).